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Compound of Interest

Compound Name: Lasilacton

Cat. No.: B056975

For researchers, scientists, and drug development professionals, ensuring safe handling of
pharmaceutical compounds like Lasilacton is paramount. Lasilacton is a combination drug
product containing two active pharmaceutical ingredients (APIs): spironolactone and
furosemide. Adherence to proper personal protective equipment (PPE) protocols,
understanding operational procedures, and following correct disposal methods are critical to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Lasilacton, particularly in its powdered form where dust generation is possible,
a comprehensive PPE strategy is essential. This includes protection for the skin, eyes, and
respiratory system.

Hand Protection: Chemical-resistant gloves are required. Nitrile or PVC gloves are
recommended, and double gloving should be considered to minimize the risk of exposure,
especially during prolonged handling.[1][2] It is crucial to change gloves immediately if they
become contaminated.[2]

Eye Protection: Safety glasses with side shields are the minimum requirement.[3] In situations
with a risk of splashing or dust generation, chemical safety goggles or a full-face shield should
be worn.[1][4][5]

Body Protection: A lab coat or a protective gown should be worn to prevent skin contact.[1][4]
For larger quantities or when there is a significant risk of contamination, disposable coveralls of
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low permeability are recommended.[2] Protective shoe covers may also be necessary.[1]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should
be used.[1][2] Engineering controls, such as working in a fume hood or a ventilated enclosure,
should be the primary method of controlling airborne exposure.

Quantitative Data for PPE Selection

While specific breakthrough times for Lasilacton are not readily available, general guidelines
for glove selection can be applied. The selection of appropriate gloves depends on the duration
and nature of the handling task.

Parameter Spironolactone Furosemide Notes

TWA (Time-Weighted

) Average) is the
Occupational TWA 90

o ) No specific OEL found  average exposure
Exposure Limit (OEL) micrograms/m?3

over an 8-hour

workday.

Nitrile gloves are a
o common
Recommended Glove Nitrile, PVC, o )
] Nitrile, Rubber[1] recommendation for
Types Neoprene, Vinyl[2] )
handling both

compounds.

For prolonged or

repeated contact, a
Glove Breakthrough ) ) )
) > 60 minutes (brief - glove with a
Time (General Not specified )
) contact)[2] breakthrough time of
Guidance) ) )
> 240 minutes is

recommended.[2]

Note: The provided breakthrough times are general recommendations. It is crucial to consult
the glove manufacturer's specific chemical resistance data for the chemicals being handled.
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Experimental Protocol: Safe Handling and Disposal
Workflow

The following workflow outlines the key steps for the safe handling and disposal of Lasilacton
in a laboratory setting.
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Figure 1. Workflow for Safe Handling and Disposal of Lasilacton.
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Operational and Disposal Plans

Accidental Release Measures: In the event of a spill, the area should be evacuated of
unnecessary personnel. Appropriate PPE, including respiratory protection, should be worn by
the cleanup crew. For solid spills, avoid generating dust by dampening the material with water
before sweeping or vacuuming it up.[1] The collected material should be placed in a sealed,
labeled container for disposal as hazardous waste.

Disposal: All waste materials contaminated with Lasilacton, including excess compound,
contaminated PPE, and cleaning materials, should be treated as hazardous waste. Disposal
must be in accordance with all applicable federal, state, and local environmental regulations.[6]
[7] Do not dispose of Lasilacton waste down the drain or in the regular trash.[6] It should be
collected in a properly labeled, sealed container and disposed of through an approved
chemical waste disposal service.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. spectrumchemical.com [spectrumchemical.com]
. datasheets.scbt.com [datasheets.scbt.com]

. sigmaaldrich.com [sigmaaldrich.com]

. pccarx.com [pccarx.com]

. ehs.yale.edu [ehs.yale.edu]

. benchchem.com [benchchem.com]

°
~ (o)) &) EaN w N -

. danielshealth.com [danielshealth.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Lasilacton]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056975#personal-protective-equipment-for-handling-
lasilacton]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://www.benchchem.com/product/b056975?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Chlojaponilactone_B_A_Guide_for_Laboratory_Professionals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b056975?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Chlojaponilactone_B_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Chlojaponilactone_B_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b056975?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/SP320_AGHS.pdf
https://datasheets.scbt.com/sc-204294.pdf
https://www.sigmaaldrich.com/US/en/sds/Sigma/S3378
https://www.pccarx.com/Documents/msds_pdf/30-1377.pdf?d=638995585578608236
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Chlojaponilactone_B_A_Guide_for_Laboratory_Professionals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b056975#personal-protective-equipment-for-handling-lasilacton
https://www.benchchem.com/product/b056975#personal-protective-equipment-for-handling-lasilacton
https://www.benchchem.com/product/b056975#personal-protective-equipment-for-handling-lasilacton
https://www.benchchem.com/product/b056975#personal-protective-equipment-for-handling-lasilacton
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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